Cas no 1379838-33-1 (2-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid)

• Product Name: 2-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
• CAS No: 1379838-33-1
• MF: C₈H₉ClF₃N₃O₂
• MW: 271.6241710186
• CID: 6147616
• PubChem ID: 165791060
• Update Time: 2025-06-14

2-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
• 2-amino-3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
• 1379838-33-1
• EN300-1930363

• Inchi： 1S/C8H9ClF3N3O2/c1-15-6(9)3(2-4(13)7(16)17)5(14-15)8(10,11)12/h4H,2,13H2,1H3,(H,16,17)
• InChI Key： YKTYBPWMLWNGJW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)CC(C(=O)O)N

Computed Properties

• Exact Mass: 271.0335387g/mol
• Monoisotopic Mass: 271.0335387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid

Comprehensive Overview of 2-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid (CAS No. 1379838-33-1)

The compound 2-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid (CAS No. 1379838-33-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and pyrazole ring, make it a valuable intermediate for designing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for small-molecule therapeutics targeting metabolic and inflammatory pathways.

In recent years, the scientific community has focused on optimizing the synthesis of 2-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid to improve yield and purity. This aligns with the broader trend of green chemistry and sustainable manufacturing, as industries seek eco-friendly alternatives to traditional synthetic methods. The compound's chiral center also opens doors for enantioselective catalysis, a hot topic in asymmetric synthesis.

The pyrazole moiety in this molecule is a key structural motif found in many FDA-approved drugs, such as celecoxib and fipronil. This has led to increased searches for pyrazole derivatives and their biological activities. Users often query its solubility, stability, and reactivity under various conditions, reflecting the practical challenges faced in formulation development. Computational chemists also explore its molecular docking potential, leveraging AI-driven tools to predict binding affinities.

Another trending application of CAS No. 1379838-33-1 lies in crop protection. With the rise of precision agriculture, there is growing interest in developing next-generation pesticides with lower environmental impact. The chloro and trifluoromethyl substituents enhance its lipophilicity, a desirable trait for systemic agrochemicals. This connects to popular searches about sustainable pest control and resistance management strategies.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are frequently discussed in online forums, especially regarding peak interpretation and method validation. The compound’s pKa and logP values are also critical parameters for researchers investigating its ADME (Absorption, Distribution, Metabolism, Excretion) properties.

From a regulatory perspective, 2-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid falls under scrutiny for REACH compliance and GMP standards, common concerns among manufacturers. The demand for high-purity reference standards has surged, driven by quality control requirements in both pharmaceuticals and agrochemicals. This ties into broader discussions about supply chain transparency and batch-to-batch consistency.

In conclusion, CAS No. 1379838-33-1 represents a versatile building block with cross-disciplinary relevance. Its study bridges gaps between medicinal chemistry, material science, and environmental sustainability, addressing some of the most pressing questions in modern research. As innovation accelerates, this compound will likely remain at the forefront of discussions about structure-activity relationships and molecular design.